Cas no 946245-53-0 (1-benzyl-N-(2-methyl-4-nitrophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide)

• Product Name: 1-benzyl-N-(2-methyl-4-nitrophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide
• CAS No: 946245-53-0
• MF: C₂₀H₁₇N₃O₄
• MW: 363.366684675217
• CID: 5504230
• Update Time: 2025-11-01

1-benzyl-N-(2-methyl-4-nitrophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-N-(2-methyl-4-nitrophenyl)-2-oxopyridine-3-carboxamide
• 1-benzyl-N-(2-methyl-4-nitrophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide

• Inchi： 1S/C20H17N3O4/c1-14-12-16(23(26)27)9-10-18(14)21-19(24)17-8-5-11-22(20(17)25)13-15-6-3-2-4-7-15/h2-12H,13H2,1H3,(H,21,24)
• InChI Key： ZMHJVJLKYQMXHK-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=CC=CC=C2)C=CC=C1C(NC1=CC=C([N+]([O-])=O)C=C1C)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 1-benzyl-N-(2-methyl-4-nitrophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide

Introduction to 1-benzyl-N-(2-methyl-4-nitrophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 946245-53-0) and Its Emerging Applications in Chemical Biology

The compound 1-benzyl-N-(2-methyl-4-nitrophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide, identified by its CAS number 946245-53-0, represents a fascinating molecule in the realm of chemical biology. This heterocyclic amide derivative has garnered significant attention due to its structural complexity and potential biological activities. The presence of a benzyl group, a nitro-substituted aromatic ring, and a dihydropyridine core suggests multifaceted interactions with biological targets, making it a promising candidate for further investigation.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The dihydropyridine scaffold, in particular, is well-known for its role in cardiovascular medications, but its application extends beyond this domain. The 1-benzyl-N-(2-methyl-4-nitrophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide structure combines elements that could modulate various biological pathways, including enzyme inhibition and receptor binding. This compound’s unique chemical profile positions it as a valuable tool for exploring new pharmacological targets.

In the context of modern medicinal chemistry, the nitro group in the 2-methyl-4-nitrophenyl moiety plays a crucial role in determining the compound’s reactivity and binding affinity. Nitroaromatic compounds are known for their ability to engage with biological systems through redox processes, which can be exploited for therapeutic purposes. The dihydropyridine ring contributes to the molecule’s rigidity, enhancing its ability to fit into specific binding pockets of proteins or enzymes. Such structural features make 1-benzyl-N-(2-methyl-4-nitrophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide a compelling subject for computational modeling and experimental validation.

Current research in chemical biology emphasizes the need for molecules that can selectively interact with disease-causing targets while minimizing off-target effects. The combination of a benzyl group and an amide functionality in this compound suggests potential applications in modulating protein-protein interactions or enzyme activity. For instance, the benzyl group could serve as a linker for further derivatization, allowing chemists to fine-tune the compound’s properties. Meanwhile, the amide bond provides stability and solubility characteristics that are favorable for pharmaceutical development.

One of the most exciting aspects of 1-benzyl-N-(2-methyl-4-nitrophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide is its potential as a scaffold for drug design. By leveraging structural analogs and computational techniques such as molecular docking, researchers can predict how this molecule might interact with various biological targets. This approach has already shown promise in identifying novel inhibitors for enzymes involved in inflammatory pathways or cancer metabolism. The nitro group’s ability to participate in hydrogen bonding or ionic interactions further enhances its versatility as a pharmacophore.

The dihydropyridine core is particularly noteworthy due to its established role in calcium channel modulation. While this compound does not directly target calcium channels like traditional antihypertensive drugs, its structural similarity may still influence cellular signaling pathways indirectly. Recent studies have begun to explore how dihydropyridine derivatives can affect other ion channels or receptors, suggesting broader therapeutic implications beyond their initial discovery applications.

From a synthetic chemistry perspective, 1-benzyl-N-(2-methyl-4-nitrophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide presents an interesting challenge due to its complex architecture. The synthesis involves multiple steps, including condensation reactions to form the dihydropyridine ring and functionalization of the aromatic substituents. Advances in green chemistry have encouraged researchers to develop more sustainable synthetic routes, which could reduce waste and improve yield without compromising purity.

In conclusion, 1-benzyl-N-(2-methyl-4-nitrophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 946245-53-0) is a structurally intriguing compound with significant potential in chemical biology and drug discovery. Its unique combination of functional groups makes it suitable for targeting multiple biological pathways, while its heterocyclic core provides stability and reactivity that are advantageous for medicinal chemistry applications. As research continues to uncover new ways to leverage such molecules, their role in developing next-generation therapeutics will undoubtedly expand.